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Compound of Interest

Compound Name: 3-Methoxyphenyl isothiocyanate

Cat. No.: B1266629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxyphenyl isothiocyanate (3-MPI) is an aromatic isothiocyanate, a class of organic

compounds characterized by the -N=C=S functional group. Isothiocyanates are of significant

interest in the scientific community due to their presence in cruciferous vegetables and their

wide-ranging biological activities, including anticancer, anti-inflammatory, and antioxidant

properties. While extensive research has been conducted on isothiocyanates like sulforaphane

and benzyl isothiocyanate, the specific biological profile of 3-Methoxyphenyl isothiocyanate
is an emerging area of investigation. This technical guide provides a comprehensive overview

of the currently available data on the biological activities of 3-MPI, with a focus on its anti-

inflammatory and cholinesterase inhibitory effects. This document aims to serve as a valuable

resource for researchers and professionals in drug discovery and development by

consolidating quantitative data, detailing experimental methodologies, and visualizing key

pathways.
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Property Value

CAS Number 3125-64-2[1]

Molecular Formula C₈H₇NOS[1]

Molecular Weight 165.21 g/mol [1]

Appearance Clear colorless to yellow liquid

Boiling Point 129 °C at 11 mmHg[1]

Density 1.179 g/mL at 25 °C[1]

Refractive Index n20/D 1.64[1]

Biological Activities of 3-Methoxyphenyl
Isothiocyanate
Current research indicates that 3-Methoxyphenyl isothiocyanate possesses notable anti-

inflammatory, cholinesterase inhibitory, and antioxidant activities.

Anti-inflammatory Activity
3-Methoxyphenyl isothiocyanate has demonstrated significant anti-inflammatory properties,

primarily through the inhibition of the cyclooxygenase-2 (COX-2) enzyme. COX-2 is a key

enzyme in the inflammatory pathway, responsible for the synthesis of prostaglandins.

Quantitative Data: COX-2 Inhibition

Compound Concentration Percent Inhibition

3-Methoxyphenyl

isothiocyanate
50 µM ~99%

This data highlights 3-MPI as a potent inhibitor of the COX-2 enzyme.

Cholinesterase Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.sigmaaldrich.com/US/en/product/aldrich/475955
https://www.benchchem.com/product/b1266629?utm_src=pdf-body
https://www.benchchem.com/product/b1266629?utm_src=pdf-body
https://www.benchchem.com/product/b1266629?utm_src=pdf-body
https://www.benchchem.com/product/b1266629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Methoxyphenyl isothiocyanate has also been identified as an inhibitor of cholinesterase

enzymes, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Inhibition

of these enzymes is a key therapeutic strategy for conditions such as Alzheimer's disease.

Quantitative Data: Cholinesterase Inhibition

Enzyme Concentration Percent Inhibition

Butyrylcholinesterase (BChE) 1.14 mM 49.2%

Acetylcholinesterase (AChE) 1.14 mM 61.4%

Antioxidant Activity
The antioxidant potential of 3-Methoxyphenyl isothiocyanate has been evaluated using the

DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Quantitative Data: Antioxidant Activity

Assay IC₅₀ Value

DPPH Radical Scavenging 1.16 mM

Potential Anticancer Activity: An Area for Future
Research
While many isothiocyanates are recognized for their anticancer properties, there is currently a

notable lack of specific data on the cytotoxic effects of 3-Methoxyphenyl isothiocyanate
against cancer cell lines. The general mechanism of anticancer action for isothiocyanates

involves the induction of apoptosis (programmed cell death), cell cycle arrest, and modulation

of key signaling pathways. For illustrative purposes, data from closely related and well-studied

isothiocyanates are presented below. It is crucial to note that these data do not directly

represent the activity of 3-Methoxyphenyl isothiocyanate and should be considered as a

basis for future investigation.

Illustrative Quantitative Data: Anticancer Activity of Related Isothiocyanates
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Isothiocyanate Cancer Cell Line IC₅₀ Value Reference

Sulforaphane SKM-1 (Human AML) 7.0–8.0 µM [2]

Benzyl isothiocyanate SKM-1 (Human AML) 4.0–5.0 µM [2]

Phenethyl

isothiocyanate

CaSki (Cervical

Cancer)
~18 µM (at 24h) [3]

Mechanisms of Action: Inferred from the
Isothiocyanate Class
The precise molecular mechanisms of 3-Methoxyphenyl isothiocyanate are still under

investigation. However, based on the well-documented activities of other isothiocyanates,

several key signaling pathways are likely to be involved.

Apoptosis Induction
Isothiocyanates are known to induce apoptosis in cancer cells through both intrinsic and

extrinsic pathways.[4][5] This often involves the activation of caspase enzymes, which are key

executioners of apoptosis.
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Caption: Inferred apoptotic pathway for isothiocyanates.

Anti-inflammatory Signaling
The anti-inflammatory effects of isothiocyanates are often mediated by the inhibition of pro-

inflammatory signaling pathways such as the NF-κB pathway, leading to reduced expression of

inflammatory mediators like COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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